Cas no 63843-05-0 ((7aS)-8,9,10,10aβ-Tetrahydro-8β-hydroxy-6,6,9β-trimethyl-2H,6H-cyclopenta[b]pyrano[3,2-h][1]benzoxepine-2,7(7aαH)-dione)

• Product Name: (7aS)-8,9,10,10aβ-Tetrahydro-8β-hydroxy-6,6,9β-trimethyl-2H,6H-cyclopenta[b]pyrano[3,2-h][1]benzoxepine-2,7(7aαH)-dione
• CAS No: 63843-05-0
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 526580
• Update Time: 2024-03-01

(7aS)-8,9,10,10aβ-Tetrahydro-8β-hydroxy-6,6,9β-trimethyl-2H,6H-cyclopenta[b]pyrano[3,2-h][1]benzoxepine-2,7(7aαH)-dione Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Cyclopenta[b]pyrano[3,2-h][1]benzoxepin-2,7(7aH)-dione,8,9,10,10a-tetrahydro-8-hydroxy-6,6,9-trimethyl-, (7aS,8S,9S,10aS)- (9CI)
• (7aS)-8,9,10,10aβ-Tetrahydro-8β-hydroxy-6,6,9β-trimethyl-2H,6H-cyclopenta[b]pyrano[3,2-h][1]benzoxepine-2,7(7aαH)-dione
• 2H,6H-Cyclopenta[b]pyrano[3,2-h][1]benzoxepin-2,7(7aH)-dione,8,9,10,10a-tetrahydro-8-hydroxy-6,6,9-trimethyl-, [7aS-(7aa,8b,9b,10ab)]-
• Gynurone
• CID 101326878
• 2H,6H-Cyclopenta[b]pyrano[3,2-h][1]benzoxepin-2,7(7aH)-dione, 8,9,10,10a-tetrahydro-8-hydroxy-6,6,9-trimethyl-, (7aS,8S,9S,10aS)- (9CI)

• Inchi： 1S/C19H20O5/c1-9-6-14-16(17(9)21)18(22)19(2,3)11-7-10-4-5-15(20)24-12(10)8-13(11)23-14/h4-5,7-9,14,16-17,21H,6H2,1-3H3/t9-,14-,16+,17-/m0/s1
• InChI Key： ZRASJWQDWXPKAD-AUVZDXODSA-N
• SMILES： O1C2C=C3C(C=CC(=O)O3)=CC=2C(C)(C)C([C@H]2[C@H]([C@@H](C)C[C@H]12)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 595
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives